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Compound of Interest

Compound Name: Sabizabulin hydrochloride

Cat. No.: B15566203 Get Quote

For researchers and scientists engaged in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Sabizabulin hydrochloride (also known as VERU-111 or ABI-231), a potent, orally

bioavailable tubulin inhibitor. Adherence to these procedures is critical to minimize exposure

risk and ensure the integrity of your research.

Immediate Safety and Personal Protective
Equipment (PPE)
While some safety data sheets (SDS) may classify Sabizabulin hydrochloride as non-

hazardous under the Globally Harmonized System (GHS), it is prudent to handle this potent

compound with a high degree of caution due to its biological activity at low nanomolar

concentrations. The following PPE is mandatory when handling Sabizabulin hydrochloride in

solid or solution form.
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PPE Category Specification Rationale

Hand Protection

Double-gloving with nitrile or

other chemically resistant

gloves.

Prevents skin contact and

absorption. The outer glove

should be changed

immediately upon

contamination.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from splashes or

airborne particles of the

compound.

Body Protection

A fully buttoned lab coat,

preferably a disposable, low-

permeability gown.

Protects skin and personal

clothing from contamination.

Respiratory Protection
Work should be conducted in a

certified chemical fume hood.

Minimizes the risk of inhaling

the powdered compound or

aerosols from solutions.

Operational Plan: From Receipt to Experiment
A clear, step-by-step operational plan is crucial for the safe handling of Sabizabulin
hydrochloride.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store Sabizabulin hydrochloride in a tightly sealed container in a cool, well-

ventilated area, away from direct sunlight and sources of ignition. Recommended storage

temperatures are 4°C for the solid form. For solutions in solvents like DMSO, storage at

-20°C or -80°C is recommended for long-term stability.[1]

Labeling: Ensure the container is clearly labeled with the compound name, CAS number

(1332881-26-1 for the free base), and any relevant hazard warnings.

Preparation of Solutions
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Designated Area: All weighing and solution preparation activities must be conducted in a

designated area within a certified chemical fume hood.

Weighing: Use an analytical balance with a draft shield. Use anti-static weigh paper or a

weighing boat.

Dissolving: Sabizabulin is soluble in DMSO.[2] To prepare a stock solution, add the

appropriate volume of DMSO to the solid compound. Ensure the vial is securely capped and

vortex or sonicate until the solid is completely dissolved. For aqueous buffers, it is advisable

to first dissolve the compound in a small amount of DMSO and then perform a serial dilution

in the aqueous medium.

Experimental Use
Containment: All experiments involving Sabizabulin hydrochloride should be performed

with appropriate containment measures to prevent the generation of aerosols.

Handling Liquids: Use calibrated pipettes with disposable tips. Avoid creating splashes or

aerosols.

Decontamination: After each use, decontaminate all surfaces and non-disposable equipment

that may have come into contact with the compound. A 70% ethanol solution is generally

effective for wiping down surfaces.

Emergency Procedures
In the event of accidental exposure, immediate action is critical.
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Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek prompt medical attention.[1]

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with large

amounts of water. Seek medical attention if

irritation persists.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide respiratory support. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.[1]

Spill

For small spills, absorb the material with an inert

absorbent (e.g., vermiculite, sand) and place it

in a sealed container for disposal. For larger

spills, evacuate the area and contact your

institution's environmental health and safety

(EHS) department.

Disposal Plan
Proper disposal of Sabizabulin hydrochloride and all contaminated materials is essential to

prevent environmental contamination and accidental exposure.

Waste Segregation: All waste contaminated with Sabizabulin hydrochloride must be

treated as hazardous chemical waste. This includes:

Unused or expired solid compound and solutions.

Contaminated PPE (gloves, lab coats, etc.).

Disposable labware (pipette tips, tubes, etc.).
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Cleaning materials from decontamination and spill cleanup.

Waste Containers:

Solid Waste: Collect in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect in a sealed, properly labeled hazardous waste container. Do not mix

with other chemical waste streams unless compatible.

Sharps: Any contaminated needles or other sharps must be placed in a designated sharps

container for hazardous chemical waste.

Final Disposal: Follow your institution's guidelines for the disposal of hazardous chemical

waste. This typically involves collection by a certified hazardous waste disposal service.

Visualizing the Workflow
To provide a clear and concise overview of the handling process, the following diagrams

illustrate the key workflows.
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Sabizabulin Hydrochloride Handling Workflow

Preparation

Experimentation

Disposal

Receipt & Inspection
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Weighing in Fume Hood
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Experimental Use

Decontamination of Surfaces & Equipment

Waste Segregation

Collection in Labeled Containers

Hazardous Waste Disposal

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Sabizabulin hydrochloride.
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Emergency Response for Sabizabulin Exposure

Accidental Exposure Occurs

Evacuate Area (if necessary) Administer First Aid (as per table)

Seek Immediate Medical Attention

Report to Supervisor & EHS

Click to download full resolution via product page

Caption: Immediate steps to take in case of accidental exposure to Sabizabulin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sabizabulin | VERU-111 | tubulin inhibitor | microtubule destabilizer | CAS 1332881-26-1 |
COVID-19 | Buy VERU111 from Supplier InvivoChem [invivochem.com]

2. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Sabizabulin Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15566203#personal-protective-equipment-for-
handling-sabizabulin-hydrochloride]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15566203?utm_src=pdf-body-img
https://www.benchchem.com/product/b15566203?utm_src=pdf-custom-synthesis
https://www.invivochem.com/veru-111.html
https://www.invivochem.com/veru-111.html
https://www.caymanchem.com/product/38525/sabizabulin
https://www.benchchem.com/product/b15566203#personal-protective-equipment-for-handling-sabizabulin-hydrochloride
https://www.benchchem.com/product/b15566203#personal-protective-equipment-for-handling-sabizabulin-hydrochloride
https://www.benchchem.com/product/b15566203#personal-protective-equipment-for-handling-sabizabulin-hydrochloride
https://www.benchchem.com/product/b15566203#personal-protective-equipment-for-handling-sabizabulin-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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